Cas no 1804104-03-7 (3-Methyl-5-nitrophenylpropanoic acid)
3-Methyl-5-nitrophenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-nitrophenylpropanoic acid
-
- Inchi: 1S/C10H11NO4/c1-6-3-8(7(2)10(12)13)5-9(4-6)11(14)15/h3-5,7H,1-2H3,(H,12,13)
- InChI Key: VTPPWXGZMWGEMK-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=C(C=C(C)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 209.06880783 g/mol
- Monoisotopic Mass: 209.06880783 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 83.1
- Molecular Weight: 209.20
3-Methyl-5-nitrophenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015031375-1g |
3-Methyl-5-nitrophenylpropanoic acid |
1804104-03-7 | 97% | 1g |
1,549.60 USD | 2021-06-17 |
3-Methyl-5-nitrophenylpropanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-Methyl-5-nitrophenylpropanoic acid
Recent Advances in the Study of 3-Methyl-5-nitrophenylpropanoic Acid (CAS: 1804104-03-7) in Chemical Biology and Pharmaceutical Research
The compound 3-Methyl-5-nitrophenylpropanoic acid (CAS: 1804104-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the content.
Recent studies have highlighted the role of 3-Methyl-5-nitrophenylpropanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the nitro and carboxylic acid functional groups, make it a versatile building block for the development of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. The compound's ability to modulate enzyme activity has been demonstrated in vitro, suggesting its potential as a lead compound for further optimization.
In addition to its synthetic utility, 3-Methyl-5-nitrophenylpropanoic acid has been investigated for its direct biological effects. Preliminary studies indicate that this compound exhibits anti-inflammatory and antioxidant properties, which could be leveraged for the treatment of chronic diseases such as diabetes and cardiovascular disorders. Mechanistic studies have revealed that the compound interacts with key signaling pathways, including NF-κB and Nrf2, which are critical regulators of inflammation and oxidative stress. These findings underscore the compound's potential as a multi-target therapeutic agent.
Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have shown that 3-Methyl-5-nitrophenylpropanoic acid has favorable absorption and distribution characteristics, although its metabolic stability requires further optimization. Researchers are exploring structural modifications to enhance its bioavailability and reduce potential toxicity. These efforts are crucial for advancing the compound into preclinical and clinical development stages.
In conclusion, 3-Methyl-5-nitrophenylpropanoic acid (CAS: 1804104-03-7) represents a promising candidate for drug discovery, with demonstrated biological activity and synthetic versatility. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties. The compound's potential applications in treating inflammatory and metabolic diseases make it a valuable focus for future studies in chemical biology and pharmaceutical sciences.
1804104-03-7 (3-Methyl-5-nitrophenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)